Cas no 648440-92-0 (1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-)

1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)- structure
648440-92-0 structure
Product Name:1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-
CAS No:648440-92-0
MF:C18H24F6N4O2
MW:442.399185180664
CID:414292
PubChem ID:71378290
Update Time:2025-04-19

1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-3-[12-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]dodecyl]-1,2,4-oxadiazole
    • DTXSID50800911
    • SCHEMBL989859
    • 648440-92-0
    • 3,3'-(Dodecane-1,12-diyl)bis[5-(trifluoromethyl)-1,2,4-oxadiazole]
    • 1,2,4-Oxadiazole, 3,3'-(1,12-dodecanediyl)bis[5-(trifluoromethyl)-
    • Inchi: 1S/C18H24F6N4O2/c19-17(20,21)15-25-13(27-29-15)11-9-7-5-3-1-2-4-6-8-10-12-14-26-16(30-28-14)18(22,23)24/h1-12H2
    • InChI Key: QDUCNNITUNEWRV-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(CCCCCCCCCCCCC2=NOC(C(F)(F)F)=N2)=NO1)(F)F

Computed Properties

  • Exact Mass: 442.18034499g/mol
  • Monoisotopic Mass: 442.18034499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 77.8Ų
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